Cas no 88168-03-0 (Aziridine, 1-(1,3-benzodioxol-5-ylmethyl)-)

• Product name: Aziridine, 1-(1,3-benzodioxol-5-ylmethyl)-
• CAS No: 88168-03-0
• MF: C₁₀H₁₁NO₂
• MW: 177.199842691422
• CID: 642547
• PubChem ID: 71410381

Aziridine, 1-(1,3-benzodioxol-5-ylmethyl)- Chemical and Physical Properties

Names and Identifiers

• Aziridine, 1-(1,3-benzodioxol-5-ylmethyl)-
• 1-(1,3-benzodioxol-5-ylmethyl)aziridine
• 88168-03-0
• 1-[(2H-1,3-Benzodioxol-5-yl)methyl]aziridine
• DTXSID60830062

• Inchi： InChI=1S/C10H11NO2/c1-2-9-10(13-7-12-9)5-8(1)6-11-3-4-11/h1-2,5H,3-4,6-7H2
• InChI Key： WLELQNBVRDATHF-UHFFFAOYSA-N
• SMILES： C1CN1CC2=CC3=C(C=C2)OCO3

Computed Properties

• Exact Mass: 177.078978594g/mol
• Monoisotopic Mass: 177.078978594g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 193
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 21.5Ų